Cas no 1338667-52-9 (1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid)

1-(2-Chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with a pyridinyl group and a 2-chloro-4-fluorobenzyl moiety. The presence of both carboxylic acid and triazole functionalities enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The chloro and fluoro substituents on the benzyl group may contribute to improved metabolic stability and binding affinity in target interactions. This compound is suitable for applications in drug discovery, serving as a scaffold for the development of enzyme inhibitors or receptor modulators. Its structural features allow for further derivatization, making it valuable for exploratory research.
1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid structure
1338667-52-9 structure
Product Name:1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1338667-52-9
MF:C15H10ClFN4O2
MW:332.716905117035
CID:4589248
Update Time:2025-05-22

1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-chloro-4-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
    • 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(2-chloro-4-fluorophenyl)methyl]-5-(4-pyridinyl)-
    • 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C15H10ClFN4O2/c16-12-7-11(17)2-1-10(12)8-21-14(9-3-5-18-6-4-9)13(15(22)23)19-20-21/h1-7H,8H2,(H,22,23)
    • InChI Key: QCUOVUUPTDWWFO-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(F)C=C2Cl)C(C2C=CN=CC=2)=C(C(O)=O)N=N1

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 543.3±60.0 °C at 760 mmHg
  • Flash Point: 282.4±32.9 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Security Information

1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C372335-10mg
1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Additional information on 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

The compound 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1338667-52-9) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Chemical Structure and Synthesis

The molecular structure of 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid is characterized by a triazole ring fused with a pyridine moiety and substituted with a benzyl group containing chlorine and fluorine atoms. The presence of these halogens introduces electronic effects that enhance the molecule's stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. Researchers have recently explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality.

Biological Activity and Applications

Emerging research has demonstrated that 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid exhibits potent biological activity, particularly as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown its ability to inhibit kinases associated with cancer progression, making it a promising candidate for anticancer drug development. Additionally, this compound has shown potential in modulating inflammatory responses, suggesting its application in treating autoimmune diseases.

Pharmacokinetic Properties

Understanding the pharmacokinetic properties of 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yli...

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